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The table below summarizes key data from pivotal clinical trials for laquinimod and adalimumab in patients

with active Crohn's disease.

Feature Laquinimod (Investigational) Adalimumab (Approved)

Drug Class Oral immunomodulator Subcutaneous anti-TNFα monoclonal

antibody

Key Trial (Phase) Dose-escalation study (Phase II) [1] CLASSIC I (Phase III) [2] [3]

Patient Population Active moderate-severe CD (permitted
prior anti-TNF use) [1]

Moderate-severe CD, naive to anti-
TNF therapy [2]

Induction Dose 0.5 mg, 1.0 mg, 1.5 mg, or 2.0 mg
daily for 8 weeks [1]

160/80 mg (week 0/2), 80/40 mg
(week 0/2), or 40/20 mg (week 0/2)

[2]

Clinical Remission
Rate (at 8 weeks)

0.5 mg: 48.3% (Placebo: 15.9%) [1] 160/80 mg: 36% (Placebo: 12%) [2]

Clinical Remission
Rate (at 4 weeks)

Not Reported 160/80 mg: 36% (Placebo: 12%) [2]
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Feature Laquinimod (Investigational) Adalimumab (Approved)

Clinical Response
Rate (at 8 weeks)

0.5 mg: 62.1% (70-point CDAI
reduction) [1]

160/80 mg: 50% (100-point CDAI
reduction) [2]

Safety Profile Overall incidence of AEs similar to
placebo; most AEs mild to moderate

[1]

Rates of side effects and study
withdrawals due to AEs lower than

placebo [3]

Laquinimod Experimental Protocol Summary

For a clear understanding of the evidence, here is a summary of the key Phase II trial that generated the data

on laquinimod for CD [1].

Study Design: Multicenter, double-blind, sequential-cohort, randomized controlled trial.
Participants: 180 patients with active, moderate-to-severe Crohn's Disease.

Intervention: Patients were randomized to receive one of four daily doses of oral laquinimod (0.5
mg, 1.0 mg, 1.5 mg, or 2.0 mg) or a placebo for 8 weeks, followed by 4 weeks of follow-up.

Concomitant Therapies: Stable concomitant therapies and prior use of anti-TNF agents were
permitted.

Primary Efficacy Measures:
Clinical Remission: Crohn's Disease Activity Index (CDAI) score of <150 with no treatment

failure.
Clinical Response: Either a 70-point or 100-point reduction in CDAI score from baseline (or

being in remission) with no treatment failure.
Safety Measures: Comprehensive assessment of adverse events (AEs) and serious adverse events

(SAEs).

Mechanism of Action: Laquinimod's Proposed Pathway

Laquinimod is an oral immunomodulator with anti-inflammatory properties. The diagram below illustrates

its proposed mechanism of action in modulating the immune response in Crohn's Disease.
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Key Comparisons and Context

Efficacy Profile: Laquinimod's lower dose (0.5 mg) demonstrated a strong effect on clinical

remission in a mixed population (including anti-TNF experienced patients) [1], whereas adalimumab's
higher induction dose is standard for anti-TNF naive patients [2]. The efficacy of higher laquinimod
doses diminished, suggesting a unique dose-response relationship [1] [4].
Therapeutic Position: Laquinimod remains an investigational drug for CD. In contrast, adalimumab

is an established first-line biologic with robust data for both induction and maintenance of remission,
including in patients who have lost response to other anti-TNF therapies [2] [3].

Research Trajectory: While the Phase II results for CD were promising, much of the recent clinical
development for laquinimod has focused on other immune-mediated diseases like Multiple Sclerosis

and Huntington's disease [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s532492?utm_src=pdf-body-img
https://www.smolecule.com/products/s532492?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25281416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3002485/
https://www.smolecule.com/products/s532492?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25281416/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/laquinimod
https://www.smolecule.com/products/s532492?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3002485/
https://eurjmedres.biomedcentral.com/articles/10.1186/s40001-022-00817-6
https://www.smolecule.com/products/s532492?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11806468/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/laquinimod
https://www.smolecule.com/products/s532492?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s532492?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. A phase II study of laquinimod in Crohn's disease [pubmed.ncbi.nlm.nih.gov]

2. Efficacy and Safety of Adalimumab in Crohn's Disease - PMC [pmc.ncbi.nlm.nih.gov]

3. Adalimumab for induction of remission in patients with Crohn's ... [eurjmedres.biomedcentral.com]

4. Laquinimod - an overview | ScienceDirect Topics [sciencedirect.com]

5. Efficacy and safety of laquinimod versus placebo in relapsing ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Laquinimod vs. Adalimumab: Efficacy & Safety at a Glance].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b532492#laquinimod-efficacy-in-treatment-resistant-crohn-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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